Cas no 896328-18-0 (8-methyl-2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 8-methyl-2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896328-18-0
• MF: C₂₀H₂₁N₅O₂S
• MW: 395.47804236412
• CID: 6525352
• Update Time: 2025-07-15

8-methyl-2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one
• 8-methyl-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanylpyrido[1,2-a][1,3,5]triazin-4-one

• Inchi： 1S/C20H21N5O2S/c1-15-7-8-25-17(13-15)21-19(22-20(25)27)28-14-18(26)24-11-9-23(10-12-24)16-5-3-2-4-6-16/h2-8,13H,9-12,14H2,1H3
• InChI Key： FCNYBNGHWVYHKA-UHFFFAOYSA-N
• SMILES： N12C=CC(C)=CC1=NC(SCC(=O)N1CCN(C3=CC=CC=C3)CC1)=NC2=O

Additional information on 8-methyl-2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one

Recent Advances in the Study of 8-methyl-2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one (CAS: 896328-18-0)

The compound 8-methyl-2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one (CAS: 896328-18-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a pyridotriazinone core linked to a phenylpiperazine moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent studies have focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's promising activity as a modulator of specific kinase pathways, suggesting potential applications in oncology and inflammatory diseases.

In vitro and in vivo investigations have revealed that 896328-18-0 exhibits selective inhibition of key signaling proteins involved in cell proliferation and apoptosis. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in reducing tumor growth in xenograft models, with minimal off-target effects. These findings position the compound as a potential candidate for further development as a targeted therapy.

Structural-activity relationship (SAR) studies have been instrumental in understanding the pharmacophore of 896328-18-0. Research indicates that the 4-phenylpiperazine moiety is critical for binding affinity, while modifications to the pyridotriazinone core can modulate selectivity. Computational modeling and crystallographic analyses have provided insights into the compound's binding mode, facilitating the design of derivatives with enhanced potency.

Despite these advancements, challenges remain in the clinical translation of 896328-18-0. Pharmacokinetic studies have identified issues related to metabolic stability and clearance rates, prompting ongoing efforts to develop prodrug formulations or structural analogs. Collaborative research initiatives are currently exploring these avenues, with preliminary results showing promise in improving the compound's therapeutic index.

In conclusion, 8-methyl-2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one represents a compelling case study in modern drug discovery. Its multifaceted biological activity and structural versatility make it a valuable scaffold for further investigation. As research progresses, this compound may pave the way for novel treatments in areas of unmet medical need, underscoring the importance of continued investment in chemical biology and pharmaceutical innovation.